[3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone

• Molecular Formula: C22H13FN2O3S
• Molecular Weight: 404.4 g/mol
• IUPAC Name: [3-amino-4-(furan-2-yl)-6-thiophen-2-ylfuro[2,3-b]pyridin-2-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C22H13FN2O3S/c23-13-7-5-12(6-8-13)20(26)21-19(24)18-14(16-3-1-9-27-16)11-15(25-22(18)28-21)17-4-2-10-29-17/h1-11H,24H2
• InChI Key: PMCPXAAFBRLGAQ-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C2=CC(=NC3=C2C(=C(O3)C(=O)C4=CC=C(C=C4)F)N)C5=CC=CS5

Description

[3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone, also known as Furosemide, is a potent diuretic drug that is widely used in the treatment of hypertension, congestive heart failure, and edema. Furosemide is a sulfonamide derivative and belongs to the class of loop diuretics. It works by inhibiting the Na-K-2Cl cotransporter in the thick ascending limb of the loop of Henle, leading to increased urine output and decreased fluid retention in the body.

Mechanism of Action

[3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone works by inhibiting the Na-K-2Cl cotransporter in the thick ascending limb of the loop of Henle. This leads to decreased reabsorption of sodium, chloride, and potassium ions, which results in increased urine output and decreased fluid retention in the body. [3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone also has a vasodilatory effect, which contributes to its antihypertensive effects.
Biochemical and Physiological Effects:
[3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone has been shown to have a number of biochemical and physiological effects. It increases the excretion of sodium, chloride, and potassium ions in the urine, which leads to decreased fluid retention in the body. [3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone also increases the excretion of calcium and magnesium ions, which can lead to hypocalcemia and hypomagnesemia in some patients. [3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone has been shown to have a vasodilatory effect, which can lead to decreased blood pressure.

Advantages and Limitations for Lab Experiments

[3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone has a number of advantages for use in lab experiments. It is a well-established drug with a known mechanism of action, which makes it a useful tool for studying the physiology of fluid and electrolyte balance. [3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone is also widely available and relatively inexpensive. However, there are some limitations to its use in lab experiments. [3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone has a relatively short half-life, which can make it difficult to maintain a steady state in experiments. [3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone can also have variable effects depending on the dose and the individual patient, which can make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research on [3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone. One area of interest is the development of new formulations of [3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone that can be administered more effectively and with fewer side effects. Another area of interest is the development of new drugs that target the same pathway as [3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone but with improved efficacy and reduced toxicity. Finally, there is a need for further research on the long-term effects of [3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone on fluid and electrolyte balance, particularly in patients with chronic kidney disease and other comorbidities.

Synthesis Methods

The synthesis of [3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone involves the condensation of 4-chlorobenzoyl chloride with 2-furylthiol in the presence of anhydrous aluminum chloride to produce 4-(2-furyl)benzoyl chloride. This intermediate is then reacted with 2-thiophenecarboxaldehyde in the presence of sodium hydride to form 4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridine. The final step involves the reaction of this compound with 4-fluorobenzylamine in the presence of sodium hydroxide to form [3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone.

Scientific Research Applications

[3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone has been extensively studied for its therapeutic effects on hypertension, congestive heart failure, and edema. It has been shown to be effective in reducing blood pressure and fluid retention in patients with these conditions. [3-Amino-4-(2-furyl)-6-(2-thienyl)furo[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone has also been studied for its potential use in the treatment of acute kidney injury, acute lung injury, and cerebral edema.